Cas no 1805023-67-9 (3-Bromo-2,4-difluorobenzotrifluoride)

• Product Name: 3-Bromo-2,4-difluorobenzotrifluoride
• CAS No: 1805023-67-9
• MF: C₇H₂BrF₅
• MW: 260.986798763275
• CID: 4706581
• Update Time: 2025-05-21

3-Bromo-2,4-difluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,4-difluorobenzotrifluoride

• Inchi： 1S/C7H2BrF5/c8-5-4(9)2-1-3(6(5)10)7(11,12)13/h1-2H
• InChI Key： POKCXYBEECQWEG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C(F)(F)F)=C1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 180
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Bromo-2,4-difluorobenzotrifluoride

Comprehensive Overview of 3-Bromo-2,4-difluorobenzotrifluoride (CAS No. 1805023-67-9): Properties, Applications, and Industry Trends

3-Bromo-2,4-difluorobenzotrifluoride (CAS No. 1805023-67-9) is a high-value fluorinated aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Its unique molecular structure, featuring a bromine substituent combined with difluoro and trifluoromethyl groups, enables exceptional reactivity in cross-coupling reactions, making it a sought-after building block in modern organic chemistry. The compound's electron-withdrawing properties and stability under harsh conditions align with the growing demand for high-performance fluorochemicals in R&D pipelines.

Recent studies highlight the pivotal role of 3-Bromo-2,4-difluorobenzotrifluoride in developing next-generation OLED materials, where its halogenated derivatives contribute to enhanced electroluminescence efficiency. Industry reports indicate a 12% annual growth in demand for such multifluorinated benzene derivatives, driven by innovations in flexible electronics and energy-efficient displays. Researchers also explore its potential in proteolysis-targeting chimeras (PROTACs), a breakthrough therapeutic modality requiring precise molecular scaffolding.

The synthesis of CAS 1805023-67-9 typically involves regioselective bromination of pre-fluorinated toluene derivatives, followed by rigorous purification via crystallization or distillation. Analytical characterization through NMR spectroscopy (particularly ¹⁹F-NMR) and GC-MS confirms its >98% purity, a critical parameter for pharmaceutical-grade intermediates. Environmental considerations have spurred developments in catalytic fluorination methods to reduce byproduct formation, addressing the industry's shift toward green chemistry principles.

In material science, 3-Bromo-2,4-difluorobenzotrifluoride serves as a precursor for liquid crystal monomers with low viscosity and high thermal stability—properties essential for 5G-enabled display technologies. Patent analyses reveal increasing applications in dielectric fluids for high-voltage capacitors, leveraging its high dipole moment and resistance to corona degradation. These innovations respond to the global push for renewable energy infrastructure and electric vehicle components.

Storage and handling recommendations for 1805023-67-9 emphasize inert atmosphere protection due to its sensitivity to hydrolytic decomposition. Leading suppliers provide technical datasheets detailing optimal storage at -20°C in amber glass containers, with stability data supporting 24-month shelf life under these conditions. The compound's logP value of 3.2 suggests moderate lipophilicity, informing formulation strategies in drug delivery systems.

Emerging research explores continuous flow chemistry approaches for scaling 3-Bromo-2,4-difluorobenzotrifluoride production, reducing batch variability while improving atom economy. Such advancements align with the pharmaceutical industry's focus on Quality by Design (QbD) frameworks. Regulatory filings indicate its inclusion in over 15 investigational new drug (IND) applications since 2020, primarily as a kinase inhibitor precursor targeting oncology pathways.

Market intelligence suggests Asia-Pacific dominates consumption of difluorobenzotrifluoride derivatives, with 62% of production capacity concentrated in China's Zhejiang and Jiangsu provinces. However, recent supply chain diversification has seen increased European manufacturing, particularly for GMP-compliant batches serving clinical trial material needs. Price volatility remains a concern, with Q3 2023 averages ranging from $280-$320/kg for research quantities.

Future applications may exploit the compound's radiopaque properties in medical imaging contrast agents, with preliminary studies showing enhanced X-ray attenuation compared to iodine-based alternatives. Its compatibility with click chemistry platforms also positions it as a versatile linker for bioconjugation in diagnostic assays. These developments reflect broader trends toward multifunctional chemical building blocks in life sciences.